Cas no 1795136-97-8 (Vitamin K1-d7 2,3-Epoxide)
Vitamin K1-d7 2,3-Epoxide Chemical and Physical Properties
Names and Identifiers
-
- Vitamin K1-d7 2,3-Epoxide
- 1a,7a-Dihydro-1a-Methyl-7a-(3,7,11,15-tetraMethyl-2-hexadecen-1-yl)-naphth[2,3-b]oxirene-2,7-dione-d7
- 2,3-Epoxyphylloquinone-d7
- Phylloquinone-2,3-epoxide-d7
- Phylloquinone-d7 Epoxide
- Phylloquinone-d7 Oxide
- VitaMin K1-d7 Epoxide
- VitaMin K1-d7 Oxide
-
- Inchi: 1S/C31H46O3/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-31-29(33)27-19-8-7-18-26(27)28(32)30(31,6)34-31/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+
- InChI Key: KUTXFBIHPWIDJQ-LKUDQCMESA-N
- SMILES: c1cc2C(=O)C3(OC3(C)C(=O)c2cc1)C/C=C(\C)/CCCC(C)CCCC(C)CCCC(C)C
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
Vitamin K1-d7 2,3-Epoxide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Vitamin K1-d7 2,3-Epoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V676102-1mg |
Vitamin K1-d7 2,3-Epoxide |
1795136-97-8 | 1mg |
$253.00 | 2023-05-17 | ||
| TRC | V676102-10mg |
Vitamin K1-d7 2,3-Epoxide |
1795136-97-8 | 10mg |
$1918.00 | 2023-05-17 | ||
| TRC | V676102-50mg |
Vitamin K1-d7 2,3-Epoxide |
1795136-97-8 | 50mg |
$ 7600.00 | 2023-09-05 |
Vitamin K1-d7 2,3-Epoxide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Vitamin K1-d7 2,3-Epoxide
Introduction to Vitamin K1-d7 2,3-Epoxide (CAS No. 1795136-97-8)
Vitamin K1-d7 2,3-Epoxide, a derivative of Vitamin K1 with deuterium labeling, is a compound of significant interest in the field of pharmaceutical research and biochemical studies. The compound is characterized by its molecular structure, which includes a deuterium-labeled Vitamin K1 moiety and a 2,3-epoxide functional group. These features make it a valuable tool for researchers investigating the mechanisms of Vitamin K-dependent processes, particularly in the context of blood coagulation and bone metabolism.
The chemical formula of Vitamin K1-d7 2,3-Epoxide (CAS No. 1795136-97-8) is C31H34O4 deuterated at specific positions, which enhances its utility in metabolic studies and drug metabolism research. The presence of deuterium atoms allows for precise tracking of the compound's metabolic pathways, making it an essential reagent in the development of new therapeutic agents targeting Vitamin K-dependent proteins.
Recent advancements in the field of metabolomics have highlighted the importance of stable isotope-labeled compounds like Vitamin K1-d7 2,3-Epoxide. These compounds are used to study the kinetics of enzymatic reactions and to identify key enzymes involved in metabolic pathways. In particular, the 2,3-epoxide form of Vitamin K1 has been shown to provide insights into the catalytic mechanisms of vitamin K epoxide reductase (VKOR), an enzyme critical for recycling vitamin K and maintaining its biological activity.
The application of Vitamin K1-d7 2,3-Epoxide in clinical research has also gained traction due to its ability to mimic the natural behavior of Vitamin K1 while providing a means to track its degradation and utilization within biological systems. This has been particularly useful in studying the effects of anticoagulant drugs that inhibit vitamin K-dependent clotting factors. For instance, researchers have utilized this compound to investigate how modifications in the vitamin K structure affect its interaction with clotting factor proteins, thereby aiding in the design of more effective anticoagulants.
In addition to its role in blood coagulation studies, Vitamin K1-d7 2,3-Epoxide has been explored for its potential applications in bone health research. Vitamin K plays a crucial role in osteocalcin synthesis, a protein essential for bone mineralization. By studying the metabolism of labeled Vitamin K derivatives like Vitamin K1-d7 2,3-Epoxide, scientists have been able to better understand how vitamin K deficiency impacts bone health and how supplementation can mitigate these effects.
The synthesis of Vitamin K1-d7 2,3-Epoxide presents unique challenges due to the need for precise incorporation of deuterium atoms at specific positions while maintaining the integrity of the epoxide group. Advanced synthetic techniques, including chemoenzymatic methods and isotopic labeling strategies, have been employed to achieve this goal. These methods ensure that the final product retains its biological activity while providing researchers with a reliable tool for their studies.
One notable application of Vitamin K1-d7 2,3-Epoxide is in high-resolution mass spectrometry (HRMS) studies. The deuterium label provides a distinct mass signature that allows for accurate quantification and identification of the compound within complex biological matrices. This has been particularly useful in drug development pipelines where understanding the metabolic fate of new compounds is crucial for determining their safety and efficacy.
The use of Vitamin K1-d7 2,3-Epoxide in kinetic studies has also revealed new insights into the enzymatic processes involving vitamin K-dependent proteins. For example, researchers have utilized this compound to study the interaction between vitamin K epoxide reductase (VKOR) and vitamin K-dependent clotting factors. These studies have provided valuable information about the structural features required for efficient enzyme-substrate interactions and have guided the development of novel therapeutic agents.
Furthermore, the application of Vitamin K1-d7 2,3-Epoxide in proteomics has enabled researchers to identify new protein targets for vitamin K-dependent signaling pathways. By using this compound as a probe, scientists have been able to uncover previously unknown interactions between vitamin K and other cellular components. These findings have opened up new avenues for therapeutic intervention and have provided a deeper understanding of vitamin K's role in cellular biology.
The future prospects for Vitamin K1-d7 2,3-Epoxide are promising as advancements continue to be made in metabolomics and proteomics technologies. The compound's unique properties make it an indispensable tool for researchers studying vitamin K-dependent processes across various biological systems. As our understanding of these processes grows, so too will the applications of labeled derivatives like Vitamin K1-d7 2,3-Epoxide, further solidifying its importance in both academic research and drug development.
1795136-97-8 (Vitamin K1-d7 2,3-Epoxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)